![molecular formula C19H22N2O4 B269032 N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide](/img/structure/B269032.png)
N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide, also known as ME0328, is a small molecule inhibitor that has been studied extensively for its potential therapeutic applications. Additionally, this paper will list several future directions for research on ME0328.
Mechanism of Action
N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide inhibits the activity of a protein called bromodomain-containing protein 4 (BRD4), which plays a key role in regulating gene expression. By inhibiting BRD4, this compound prevents the expression of genes that are involved in cell growth and inflammation, leading to the suppression of cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to inhibiting the activity of BRD4, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to reduce the production of pro-inflammatory cytokines in animal models of inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide in lab experiments is its specificity for BRD4, which allows researchers to study the effects of inhibiting this protein in a controlled manner. Additionally, this compound has been shown to be effective at low concentrations, which can reduce the risk of toxicity in lab animals or cell cultures. One limitation of using this compound in lab experiments is its relatively short half-life, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for research on N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide. One area of interest is the development of more potent and selective BRD4 inhibitors, which could have improved therapeutic potential. Additionally, researchers could investigate the effects of this compound in combination with other cancer treatments, such as immunotherapy or targeted therapy. Finally, researchers could explore the potential use of this compound in other diseases, such as autoimmune disorders or viral infections.
Synthesis Methods
N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis method was first reported by researchers in 2012, and has since been optimized for higher yields and purity. The final product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
N-(2-methoxyethyl)-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been extensively studied for its therapeutic potential in various diseases, including cancer, inflammation, and autoimmune disorders. In preclinical studies, this compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this compound has been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.
properties
Molecular Formula |
C19H22N2O4 |
---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
N-(2-methoxyethyl)-4-[[2-(4-methoxyphenyl)acetyl]amino]benzamide |
InChI |
InChI=1S/C19H22N2O4/c1-24-12-11-20-19(23)15-5-7-16(8-6-15)21-18(22)13-14-3-9-17(25-2)10-4-14/h3-10H,11-13H2,1-2H3,(H,20,23)(H,21,22) |
InChI Key |
PQFNGYLOEOUUBI-UHFFFAOYSA-N |
SMILES |
COCCNC(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC |
Canonical SMILES |
COCCNC(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.